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Introduction: Beyond the Datasheet
To the researcher, scientist, or drug development professional, yttrium chloride hexahydrate
(YCl₃·6H₂O) is far more than a mere catalog item. It is a versatile precursor, a critical reagent,

and a gateway to a host of advanced materials and therapeutic agents. This guide moves

beyond simple data recitation to provide a deeper understanding of the compound's chemical

behavior, offering field-proven insights into its practical application and characterization. Here,

we explore the causality behind its properties, providing the technical foundation necessary for

innovation in materials science and medicine.

Core Physicochemical & Structural Properties
Yttrium chloride hexahydrate is a white, crystalline, and highly hygroscopic solid.[1][2] Its

deliquescent nature necessitates handling under controlled atmosphere (e.g., a glovebox or

dry-air desiccator) to maintain its structural and chemical integrity.[3] The product is chemically

stable under standard room temperature conditions when kept dry.[4]

Structural Identity: The Aquo Complex
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In its solid state, yttrium chloride hexahydrate is more accurately represented as trans-

[Y(H₂O)₆]Cl₃. The central yttrium(III) ion is coordinated by six water molecules in an octahedral

geometry. The chloride ions are not directly bonded to the yttrium center but exist as counter-

ions within the crystal lattice. This coordination chemistry is fundamental to its behavior in

solution and its reactivity.

Counter-Ions

Cl⁻ Cl⁻ Cl⁻ Coordination structure of Yttrium Chloride Hexahydrate.

Click to download full resolution via product page

In contrast, the anhydrous form (YCl₃) possesses a layered cubic crystal structure, similar to

that of aluminum chloride (AlCl₃), where Y³⁺ ions occupy one-third of the octahedral holes in a

close-packed chloride ion lattice.[3][5]

Key Physical and Thermodynamic Data
The following table summarizes the essential quantitative properties of yttrium chloride
hexahydrate.
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Property Value Source(s)

Molecular Formula YCl₃·6H₂O [1]

Molecular Weight 303.36 g/mol [1]

CAS Number 10025-94-2 [1]

Appearance
White/adhering crystalline

powder
[1]

Density 2.18 g/mL at 25 °C [1]

Melting Point 100 °C (decomposes) [1]

Water Solubility 217 g/100 mL at 20 °C [1]

Ethanol Solubility Soluble [4]

Pyridine Solubility Soluble [4]

Reactivity and Thermal Stability: A Critical
Perspective
Understanding the reactivity of YCl₃·6H₂O is paramount for its successful use as a precursor.

Its behavior is dominated by its Lewis acidity, the lability of its coordinated water molecules,

and its propensity for hydrolysis.

Thermal Decomposition: The Pitfall of Oxychloride
Formation
A frequent misconception among novice researchers is that anhydrous YCl₃ can be obtained by

simply heating the hexahydrate. This is incorrect. The strong coordination of water molecules

and the high affinity of yttrium for oxygen lead to the formation of stable yttrium oxychloride

(YOCl) upon heating.[3] This process, known as hydrolysis, involves the elimination of water

and hydrogen chloride gas.

The decomposition pathway has been verified through thermogravimetric analysis and

proceeds via the following key reactions:[6]
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YCl₃·6H₂O → YCl₃·H₂O + 5H₂O (Initial dehydration below 100°C)

YCl₃·H₂O → YCl₃ + H₂O (Further dehydration)

YCl₃ + H₂O ⇌ YOCl + 2HCl (Vapor phase hydrolysis, becoming significant at elevated

temperatures)

YCl₃·6H₂O (s)

YCl₃·H₂O (s)

 Heat (<100°C)
-5 H₂O 

YOCl (s)
(Stable Product)

 Heat (>100°C)
-2 HCl 

Anhydrous YCl₃ (s)
(Not Formed) Thermal decomposition pathway of Yttrium Chloride Hexahydrate.

Click to download full resolution via product page

Expert Insight: To synthesize anhydrous YCl₃, the "ammonium chloride route" is the field-

proven method.[3] This involves heating yttrium oxide (Y₂O₃) with an excess of ammonium

chloride. The process proceeds through an intermediate, (NH₄)₂[YCl₅], which then thermally

decomposes to yield anhydrous YCl₃, preventing the formation of the oxychloride. This method

is crucial for applications requiring the anhydrous salt, such as in organometallic synthesis or

high-temperature materials processing.

Aqueous Solution Chemistry
When dissolved in water, YCl₃·6H₂O releases the [Y(H₂O)₆]³⁺ cation and chloride ions. The

yttrium aquo ion is acidic due to hydrolysis, with the first hydrolysis constant (for Y³⁺ + H₂O ⇌
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YOH²⁺ + H⁺) having a pKa of approximately 7.77.[7] This means that aqueous solutions of

yttrium chloride are mildly acidic. When strong bases are added, insoluble yttrium hydroxide,

Y(OH)₃, precipitates.[8]

Application in Drug Development & Advanced
Therapeutics
The unique nuclear and chemical properties of yttrium make yttrium chloride a cornerstone

reagent in the development of cutting-edge pharmaceuticals, particularly in oncology.

Precursor for ⁹⁰Y-Based Radiopharmaceuticals
The most significant application in this field is the use of stable YCl₃ to produce radioactive

Yttrium-90 (⁹⁰Y) chloride. ⁹⁰Y is a pure high-energy beta-emitter with a half-life of 64.1 hours,

making it ideal for targeted radionuclide therapy.[2] It delivers a cytotoxic dose of radiation to

tumors while minimizing damage to surrounding healthy tissue due to the short path length of

beta particles.

YCl₃ is the starting material for preparing the ⁹⁰YCl₃ solution used for radiolabeling.[5] The

process involves complexing the ⁹⁰Y³⁺ ion with a chelating agent, which is covalently attached

to a tumor-targeting molecule, such as a monoclonal antibody.

Causality in Action: The choice of YCl₃ as the precursor is deliberate. Its high solubility and the

reactivity of the Y³⁺ ion allow for efficient and stable incorporation into chelators like DOTA or

DTPA, which are essential for preventing the release of free ⁹⁰Y in the body. A prime example

of a drug developed through this pathway is Ibritumomab tiuxetan (Zevalin®), a ⁹⁰Y-labeled

antibody used to treat non-Hodgkin's lymphoma.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.ottokemi.com/yttrium-compounds/yttriumiii-chloride-hexahydrate-9999-y-1435.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Yttrium-chloride-hexahydrate
https://cymitquimica.com/cas/10025-94-2/
https://next-gen.materialsproject.org/materials/mp-27455
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stable YCl₃·6H₂O

⁹⁰YCl₃ Solution
(Radiopharmaceutical Precursor)

 Neutron Activation
or ⁹⁰Sr Generator 

⁹⁰Y-Chelator-Antibody
(Final Drug Product)

 Radiolabeling
Reaction 

Chelator-Antibody
Conjugate

Tumor Cell

 Targeting & Therapy 

Workflow for ⁹⁰Y-radiopharmaceutical preparation.

Click to download full resolution via product page

Surrogate for Gadolinium in MRI Contrast Agent
Research
Yttrium(III) and Gadolinium(III) ions have very similar ionic radii and chemical behaviors. This

similarity allows researchers to use yttrium isotopes, such as the positron-emitter ⁸⁶Y, as

surrogates for gadolinium in preclinical research.[1] By preparing ⁸⁶Y-labeled versions of

gadolinium-based contrast agents (GBCAs), PET imaging can be used to study the long-term

biodistribution and clearance of these agents, addressing safety concerns about gadolinium

retention in the body.

Self-Validating Analytical Protocols
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Ensuring the quality and integrity of yttrium chloride hexahydrate is critical. The following

protocols are designed to be self-validating systems for the characterization of the compound.

Protocol: Determination of Chloride Content by
Potentiometric Titration
This method provides an accurate determination of the chloride content, which directly

validates the stoichiometry of the salt.

Principle: Chloride ions are titrated with a standardized silver nitrate (AgNO₃) solution. The

endpoint is detected by a silver electrode, which measures the sharp change in potential

when excess Ag⁺ ions appear in the solution after all Cl⁻ has precipitated as AgCl. The use

of nitric acid prevents the precipitation of yttrium hydroxide.

Reagents & Apparatus:

Yttrium chloride hexahydrate sample

Deionized water

Standardized 0.1 M Silver Nitrate (AgNO₃) solution

2 M Nitric Acid (HNO₃)

Potentiometric autotitrator with a silver combination electrode

150 mL beaker, magnetic stirrer, analytical balance

Procedure:

Accurately weigh approximately 0.25-0.30 g of YCl₃·6H₂O into a 150 mL beaker.

Add ~80 mL of deionized water and stir until fully dissolved.

Add 1 mL of 2 M HNO₃ to acidify the solution.

Immerse the silver electrode and stirrer in the solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b12062264/docs?utm_src=pdf-body#yttrium-chloride-hexahydrate-a-technical-guide-for-advanced-chemical-applications
https://www.benchchem.com/product/b12062264/docs?utm_src=pdf-body#yttrium-chloride-hexahydrate-a-technical-guide-for-advanced-chemical-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titrate with standardized 0.1 M AgNO₃ solution, recording the volume at the equivalence

point.

Calculation:

Where V is the volume of AgNO₃ in liters, M is the molarity of AgNO₃, and 35.453 is the

molar mass of chlorine.

Trustworthiness Check: The theoretical percentage of chloride in pure YCl₃·6H₂O is 35.03%.

A result within ±0.5% of this value provides high confidence in the material's identity and

purity.

Protocol: Purity and Trace Metal Analysis by ICP-MS
Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the authoritative method for

determining the purity of the yttrium content and quantifying trace metal impurities.

Principle: The sample is introduced into a high-temperature argon plasma, which atomizes

and ionizes the elements. A mass spectrometer then separates and quantifies the ions

based on their mass-to-charge ratio, providing exceptional sensitivity.

Reagents & Apparatus:

Yttrium chloride hexahydrate sample

High-purity (trace metal grade) nitric acid (2%)

Certified yttrium and multi-element calibration standards

ICP-MS instrument

Volumetric flasks and pipettes

Procedure:

Stock Solution: Accurately weigh ~0.1 g of YCl₃·6H₂O and dissolve it in 2% nitric acid in a

100 mL volumetric flask.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b12062264/docs?utm_src=pdf-body#yttrium-chloride-hexahydrate-a-technical-guide-for-advanced-chemical-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Working Sample: Prepare a dilution of the stock solution (e.g., 1:1000) using 2% nitric acid

to bring the yttrium concentration into the instrument's linear dynamic range.

Calibration: Prepare a series of calibration standards for yttrium and other potential trace

metal impurities (e.g., other rare earths, Fe, Ca, Si).

Analysis: Analyze the blank (2% HNO₃), calibration standards, and the prepared sample

solution according to the instrument's standard operating procedure.

Data Interpretation:

The concentration of yttrium is determined from the calibration curve. This can be used to

calculate the purity of the starting material.

Concentrations of any impurity elements are reported, typically in ppm (mg/kg).

Expert Insight: For rare earth materials, it is critical to correct for potential isobaric (same

mass) and polyatomic interferences. For example, the presence of barium can lead to BaO⁺

interferences on europium isotopes. Modern ICP-MS instruments with collision/reaction cells

or high-resolution capabilities are essential for accurate analysis.

Protocol: Verification of Hydration State by TGA
Thermogravimetric Analysis (TGA) confirms the presence of the six water molecules of

hydration.

Principle: A small sample is heated at a controlled rate in a controlled atmosphere (e.g.,

nitrogen), and its mass is continuously monitored. Mass loss events correspond to the loss

of volatile components, such as water.

Apparatus:

Thermogravimetric Analyzer (TGA)

High-purity nitrogen gas

Procedure:
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Place 5-10 mg of the YCl₃·6H₂O sample into the TGA sample pan.

Heat the sample from room temperature to ~300 °C at a rate of 10 °C/min under a

nitrogen atmosphere.

Record the mass loss as a function of temperature.

Data Interpretation:

The theoretical mass loss for the six water molecules is 35.61% of the total initial mass.

The TGA curve should show a distinct mass loss step beginning around 50-60 °C and

completing before ~200 °C, corresponding to this water loss.[6] A result close to the

theoretical value confirms the hexahydrate state. Further mass loss at higher

temperatures may indicate the beginning of decomposition to YOCl.

Conclusion
Yttrium chloride hexahydrate is a compound whose simple formula belies its complex and

valuable chemical properties. For the advanced researcher, a thorough understanding of its

coordination chemistry, thermal instability, and solution behavior is not merely academic—it is

the foundation for reproducible, high-impact science. Whether serving as a precursor for life-

saving radiopharmaceuticals or enabling fundamental materials research, mastering the

properties of this reagent is essential for driving innovation forward.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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